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Introduction

Thermochemical energy storage (TCES) is a promising technology for storing thermal energy
with high energy density and for long durations without significant heat loss. Salt hydrates are a
class of materials extensively studied for TCES applications due to their reversible dehydration
and hydration reactions. Calcium malonate dihydrate (Ca(CsH204)-2H20) has emerged as a
potential candidate for low-to-mid-temperature TCES, particularly for applications such as
waste heat recovery and solar thermal energy storage.[1][2] This document provides detailed
application notes and experimental protocols for the investigation of calcium malonate as a
thermochemical energy storage medium.

Thermochemical Properties of Calcium Malonate
Dihydrate

Calcium malonate dihydrate undergoes a reversible dehydration reaction upon heating,
storing energy in the chemical bonds of the anhydrous calcium malonate. This energy is
subsequently released as heat during the exothermic rehydration process. The dehydration has
been observed to occur in a two-step process, indicating the presence of inequivalently bonded
water molecules in the crystal structure.

The primary reaction for the thermochemical energy storage is:
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Ca(CsH204)-2H20 (s) + Heat = Ca(CsH20a4) (s) + 2H20 (g)

Key thermochemical properties of calcium malonate dihydrate are summarized in the table
below, with comparative data for the well-studied calcium oxalate monohydrate.

Calcium Malonate Calcium Oxalate

Property . Reference

Dihydrate Monohydrate
Formula Ca(Cs3H204)-2H20 Ca(C204)-H20 N/A
Molar Mass 178.15 g/mol 146.11 g/mol [3][4]
Enthalpy of

) 637 J/g ~580 J/g [2][5][6]

Dehydration (AH)
Operating

100 - 200 °C 100 - 200 °C [2][6]
Temperature Range
Dehydration Onset ~158 °C (Step 1),

~130-180 °C N/A

Temperature ~192 °C (Step 2)
Thermal Stability Limit ~ Up to 220 °C ~220 °C [2][6]

Experimental Protocols

The following protocols provide a framework for the synthesis, characterization, and
performance evaluation of calcium malonate in a thermochemical energy storage context.

Synthesis of Calcium Malonate Dihydrate

o Objective: To synthesize calcium malonate dihydrate crystals suitable for thermochemical
analysis. This protocol is adapted from the gel-aided reaction method.

o Materials:
o Sodium metasilicate solution (specific gravity 1.03)
o Malonic acid (1 M)

o Calcium chloride (0.2 M)
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o Distilled water
o Test tubes

o pH meter

e Protocol:

o Prepare a silica gel by acidifying a sodium metasilicate solution with 1 M malonic acid until
a pH of ~8 is reached.

o Pour the resulting sol into test tubes to a height of approximately 10 cm and allow it to set
for 48 hours.

o Once the gel has set, carefully add 10 mL of 1 M malonic acid as the inner electrolyte on
top of the gel.

o After 24 hours, carefully pipette out the excess inner electrolyte.

o Gently pour 20 mL of 0.2 M calcium chloride solution as the outer electrolyte on top of the
gel.

o Seal the test tubes and leave them undisturbed at room temperature.

o Colorless, prismatic crystals of calcium malonate dihydrate will form within the gel matrix
over the course of several days to weeks.

o Harvest the crystals, wash them with distilled water, and air-dry them.

Thermogravimetric and Differential Scanning
Calorimetry (TGA/DSC) Analysis

o Objective: To determine the dehydration temperatures, mass loss, and enthalpy of
dehydration of the synthesized calcium malonate dihydrate.

e Instrumentation: Simultaneous Thermal Analyzer (TGA/DSC).

e Protocol:
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o Calibrate the TGA/DSC instrument according to the manufacturer's specifications.

o Place approximately 5-10 mg of the synthesized calcium malonate dihydrate powder into
an alumina crucible.

o Place the crucible in the TGA/DSC furnace.
o Heat the sample from room temperature to 250 °C at a constant heating rate of 10 °C/min.

o Use an inert purge gas, such as nitrogen, with a flow rate of 50 mL/min to remove the
evolved water vapor.

o Record the mass loss (TGA curve) and heat flow (DSC curve) as a function of
temperature.

o Analyze the data to determine the onset and peak temperatures of dehydration, the
percentage of mass loss for each dehydration step, and the integrated peak area of the
DSC curve to calculate the enthalpy of dehydration.

Dehydration-Rehydration Cycling Performance

» Objective: To evaluate the stability and energy storage performance of calcium malonate
dihydrate over multiple charge-discharge cycles.

e Instrumentation: A custom-built reactor setup with controlled temperature and humidity, or a
Dynamic Vapor Sorption (DVS) system.

e Protocol:

o Place a known mass of calcium malonate dihydrate in the sample holder of the reactor or
DVS.

o Dehydration (Charging): Heat the sample to a temperature above the final dehydration
peak (e.g., 210 °C) under a flow of dry nitrogen until the mass stabilizes, indicating
complete dehydration.

o Cooling: Cool the anhydrous calcium malonate to the desired rehydration temperature
(e.g., 60 °C) under the dry nitrogen flow.
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o Rehydration (Discharging): Introduce a humidified gas stream (e.g., nitrogen saturated
with water vapor at a specific dew point) into the reactor at a controlled flow rate.

o Monitor the sample mass and the temperature difference between the inlet and outlet gas
streams to determine the rehydration rate and heat release.

o Continue the humidified gas flow until the sample mass stabilizes, indicating complete
rehydration to the dihydrate form.

o Repeat steps 2-6 for a desired number of cycles (e.g., 50-100 cycles) to assess the
material's stability.

o Analyze the change in mass, enthalpy of rehydration, and reaction kinetics over the cycles
to evaluate the performance degradation.
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Caption: Thermochemical energy storage cycle of a salt hydrate.

Experimental Workflow for Material Evaluation
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Caption: Experimental workflow for evaluating calcium malonate.
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Concluding Remarks

Calcium malonate dihydrate presents itself as a viable candidate for thermochemical energy
storage in the low-to-mid temperature range, with a notable advantage of a higher enthalpy of
dehydration compared to some other calcium-based salt hydrates. The provided protocols offer
a foundational approach for its synthesis and evaluation. Further research should focus on
optimizing the synthesis to control crystal size and morphology, conducting long-term cycling
stability tests under realistic operating conditions, and exploring the use of composite materials
(e.g., impregnation into porous matrices) to enhance heat and mass transfer properties. These
investigations will be crucial in determining the practical viability of calcium malonate for
TCES applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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